![molecular formula C7H13ClN2O2 B6173108 7-oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloride CAS No. 2758003-94-8](/img/no-structure.png)
7-oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloride
Overview
Description
7-oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloride, also known as oxaspirodicarboxamide hydrochloride, is a synthetic organic compound used in various scientific research applications. It is a white crystalline solid with a melting point of 193-194°C and is soluble in water, ethanol and methanol. Oxaspirodicarboxamide hydrochloride is a synthetic compound derived from the reaction of an aldehyde and a primary amine. It is widely used in a variety of scientific research applications due to its unique properties and its ability to form stable complexes with many other compounds.
Mechanism of Action
Oxaspirodicarboxamide hydrochloride acts as a catalyst in the synthesis of polymers by facilitating the formation of polymers from monomers. It also acts as a reagent in the synthesis of drugs by facilitating the formation of drugs from their precursors. In addition, 7-oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloriderboxamide hydrochloride acts as a ligand in the study of enzyme-catalyzed reactions by forming stable complexes with enzymes and other molecules.
Biochemical and Physiological Effects
Oxaspirodicarboxamide hydrochloride has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to increase the activity of certain enzymes involved in energy metabolism, as well as to increase the production of certain hormones, such as testosterone. In addition, 7-oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloriderboxamide hydrochloride has been shown to have anti-inflammatory and anti-oxidant effects in cell culture studies.
Advantages and Limitations for Lab Experiments
The use of 7-oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloriderboxamide hydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive and readily available compound, and it is easy to handle and store. In addition, it is stable in a variety of solvents and is compatible with a wide range of other compounds. However, 7-oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloriderboxamide hydrochloride is not soluble in all solvents, and it can be difficult to obtain a high yield of the desired product.
Future Directions
The future of 7-oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloriderboxamide hydrochloride is promising. It has potential applications in the synthesis of new drugs and in the study of enzyme-catalyzed reactions. In addition, it has potential applications in the study of the structure and function of proteins and in the study of the structure and function of DNA. Furthermore, it may have potential applications in the development of new materials and in the development of new catalysts. Finally, 7-oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloriderboxamide hydrochloride may have potential applications in the study of diseases, such as cancer and Alzheimer’s disease.
Synthesis Methods
Oxaspirodicarboxamide hydrochloride can be synthesized by the reaction of an aldehyde and a primary amine. The reaction is carried out in the presence of an acid catalyst, such as hydrochloric acid. The reaction produces a white crystalline solid, which is then purified by recrystallization. The purified product is then dried and stored in a cool, dry place.
Scientific Research Applications
Oxaspirodicarboxamide hydrochloride has a wide range of applications in scientific research. It is used as a catalyst in the synthesis of polymers, as a reagent in the synthesis of drugs, and as a ligand in the study of enzyme-catalyzed reactions. It is also used in the study of the structure and function of proteins and in the study of the structure and function of DNA.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloride involves the reaction of 1,6-diaminohexane with cyclohexanone to form a spirocyclic intermediate, which is then oxidized to form the final product.", "Starting Materials": [ "1,6-diaminohexane", "cyclohexanone", "hydrochloric acid", "sodium hydroxide", "sodium hypochlorite" ], "Reaction": [ "Step 1: Dissolve 1,6-diaminohexane in cyclohexanone and add hydrochloric acid to the mixture.", "Step 2: Heat the mixture to reflux for several hours to form a spirocyclic intermediate.", "Step 3: Cool the mixture and add sodium hydroxide to adjust the pH to basic.", "Step 4: Add sodium hypochlorite to the mixture to oxidize the spirocyclic intermediate to form the final product.", "Step 5: Acidify the mixture with hydrochloric acid and isolate the product by filtration or extraction." ] } | |
CAS RN |
2758003-94-8 |
Product Name |
7-oxa-2,9-diazaspiro[4.5]decan-8-one hydrochloride |
Molecular Formula |
C7H13ClN2O2 |
Molecular Weight |
192.6 |
Purity |
95 |
Origin of Product |
United States |
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